ethyl 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H15N3O3S3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.02755487 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Modifications
Thiazole derivatives, including ethyl 2-amino-4-methylthiazole-5-carboxylate, have been synthesized and modified through various chemical reactions. These compounds serve as starting points for the synthesis of a wide range of derivatives with diverse biological and chemical properties. For instance, acylation, methylation, and deacetylation reactions have been employed to produce various 2-acetyl(arylsulfonyl)amino derivatives and esters, showcasing the chemical versatility of thiazole derivatives (Dovlatyan et al., 2004).
Antimicrobial Studies
Several studies have explored the antimicrobial potential of thiazole derivatives. Modifications of the basic thiazole structure have led to compounds with significant antimicrobial activities. For example, derivatives synthesized from ethyl 2-amino-4-methylthiazole-5-carboxylate have been tested against various strains of bacteria and fungi, revealing their potential as antimicrobial agents. This indicates the promising application of these derivatives in developing new antimicrobial drugs (Desai et al., 2019).
Crystal Structure and Molecular Interactions
The crystal structures of thiazole derivatives, such as ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, have been determined, revealing insights into their molecular interactions. These studies provide valuable information on the hydrogen-bonding patterns and molecular arrangements, which are crucial for understanding the chemical and biological properties of these compounds (Lynch & Mcclenaghan, 2004).
Growth Stimulant Properties
The growth stimulant properties of thiazole derivatives have been investigated, with some compounds showing promising activity. This highlights the potential application of these derivatives in agriculture as growth promoters or in other fields where stimulation of biological growth is desired (Knyazyan et al., 2013).
Properties
IUPAC Name |
ethyl 2-[[2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S3/c1-3-18-10(17)9-7(2)14-11(21-9)15-8(16)6-20-12-13-4-5-19-12/h3-6H2,1-2H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKAIYCTYLEKSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NCCS2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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